Cas no 140222-17-9 (D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI))

• Product Name: D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI)
• CAS No: 140222-17-9
• MF: C₁₄H₂₀O₈
• MW: 316.303805351257
• CID: 149410
• PubChem ID: 197431
• Update Time: 2025-04-19

D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Xylopyranose,4-O-2-propenyl-, triacetate (9CI)
• 1,2,3-tri-O-acetyl-4-O-prop-2-en-1-yl-D-xylopyranose
• 4-O-Allyl-D-xylopyranose
• 4-O-Allylxylopyranose
• 4-O-Allylxylopyranose triacetate
• 140222-17-9
• [(3R,4S,5R)-2,3-diacetyloxy-5-prop-2-enoxyoxan-4-yl] acetate
• 1,2,3-Tri-O-acetyl-4-O-prop-2-en-1-ylpentopyranose
• DTXSID70930744

• Inchi： 1S/C14H20O8/c1-5-6-18-11-7-19-14(22-10(4)17)13(21-9(3)16)12(11)20-8(2)15/h5,11-14H,1,6-7H2,2-4H3/t11-,12+,13-,14?/m1/s1
• InChI Key： IWTRNBRXGUIOPT-RBKKPWLPSA-N
• SMILES： O1C[C@H]([C@@H]([C@H](C1OC(C)=O)OC(C)=O)OC(C)=O)OCC=C

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 316.115818
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.4
• XLogP3: 0.4

Experimental Properties

• Density: 1.21
• Boiling Point: 385.1°C at 760 mmHg
• Flash Point: 167.5°C
• Refractive Index: 1.476
• PSA: 79.15